Cas no 6925-42-4 (4-(3-hexyl)phenol)

• Product Name: 4-(3-hexyl)phenol
• CAS No: 6925-42-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 863010
• PubChem ID: 138866
• Update Time: 2025-04-19

4-(3-hexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hexyl)phenol
• 4-hexan-3-ylphenol
• 6925-42-4
• SCHEMBL15427906
• DTXSID40988974
• 4-(Hexan-3-yl)phenol
• NCIOpen2_007234

• Inchi： 1S/C12H18O/c1-3-5-10(4-2)11-6-8-12(13)9-7-11/h6-10,13H,3-5H2,1-2H3
• InChI Key： AFXYCMIKKCWXCT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(CC)CCC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes